Cas no 127047-71-6 (3-((Tert-Butyldiphenylsilyl)Oxy)Propan-1-Ol)

• Product Name: 3-((Tert-Butyldiphenylsilyl)Oxy)Propan-1-Ol
• CAS No: 127047-71-6
• MF: C₁₉H₂₆O₂Si
• MW: 314.49404668808
• MDL: MFCD28992011
• CID: 1220834
• PubChem ID: 10245134
• Update Time: 2025-05-24

3-((Tert-Butyldiphenylsilyl)Oxy)Propan-1-Ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-
• 3-[tert-butyl(diphenyl)silyl]oxypropan-1-ol
• 3-(tert-butyldiphenylsiloxy)propanol
• C19H26O2Si
• AS-69609
• 3-[(tert-Butyldiphenylsilyl)oxy]-1-propanol
• 3-((tert-Butyldiphenylsilyl)oxy)propan-1-ol
• 3-(tert-butyl-diphenyl-silanyloxy)-propan-1-ol
• 3-[(TERT-BUTYLDIPHENYLSILYL)OXY]PROPAN-1-OL
• SY125163
• DB-105316
• CS-0036970
• 127047-71-6
• 3-(tert-butyl-diphenylsilyloxy)-1-propanol
• NZAGJZSHKTYYMN-UHFFFAOYSA-N
• 3-(tert-Butyldiphenylsilyloxy)propan-1-ol
• 3-{[tert-butyl(diphenyl)silyl]oxy}propan-1-ol
• MFCD28992011
• DTXSID40437295
• CFA04771
• SCHEMBL440160
• W11536
• AKOS027338512
• -3Tert-Butyldiphenylsilyl)Oxy)Propan-1-Ol
• 3-((Tert-Butyldiphenylsilyl)Oxy)Propan-1-Ol

• MDL： MFCD28992011
• Inchi： 1S/C19H26O2Si/c1-19(2,3)22(21-16-10-15-20,17-11-6-4-7-12-17)18-13-8-5-9-14-18/h4-9,11-14,20H,10,15-16H2,1-3H3
• InChI Key： NZAGJZSHKTYYMN-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCCCO

Computed Properties

• Exact Mass: 314.17028
• Monoisotopic Mass: 314.170206602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Additional information on 3-((Tert-Butyldiphenylsilyl)Oxy)Propan-1-Ol

Professional Introduction to Compound with CAS No. 127047-71-6 and Product Name: 3-((Tert-Butyldiphenylsilyl)Oxy)Propan-1-Ol

The compound in question, identified by the CAS No. 127047-71-6, is a specialized organic molecule with the product name 3-((Tert-Butyldiphenylsilyl)Oxy)Propan-1-Ol. This compound belongs to the class of organosilicon ethers, characterized by its unique structural and chemical properties. The presence of a tert-butyldiphenylsilyl group and an oxy linkage makes it a particularly interesting subject for research and development in the field of synthetic chemistry and pharmaceutical applications.

Recent advancements in the field of organosilicon chemistry have highlighted the significance of silicon-containing compounds in drug discovery and material science. The tert-butyldiphenylsilyl moiety, in particular, is known for its stability and ability to participate in various organic transformations, making it a valuable tool in synthetic chemistry. This group is often employed in protecting groups for alcohols and as intermediates in the synthesis of more complex molecules.

The 3-((Tert-Butyldiphenylsilyl)Oxy)Propan-1-Ol molecule itself has garnered attention due to its potential applications in the synthesis of bioactive compounds. The oxy group provides a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific biological targets. This flexibility has made it a useful building block in the development of novel pharmaceutical agents.

In the realm of pharmaceutical research, organosilicon compounds have been increasingly explored for their ability to enhance the bioavailability and stability of drug molecules. The tert-butyldiphenylsilyl group, with its bulky and lipophilic nature, can improve the solubility and metabolic stability of drug candidates. This property has been particularly valuable in the design of protease inhibitors and other therapeutic agents where pharmacokinetic profiles are critical.

Recent studies have demonstrated the utility of 3-((Tert-Butyldiphenylsilyl)Oxy)Propan-1-Ol in the synthesis of protease inhibitors, which are essential in treating various diseases, including HIV and cancer. The compound's ability to act as a protecting group for alcohols while also providing a site for further functionalization has made it a valuable intermediate in these synthetic pathways. The oxy linkage allows for easy removal of the protecting group under mild conditions, facilitating the introduction of other functional groups as needed.

The application of this compound extends beyond pharmaceuticals into materials science, where organosilicon ethers are used to create advanced polymers and coatings. The stability and reactivity profile of 3-((Tert-Butyldiphenylsilyl)Oxy)Propan-1-Ol make it an excellent candidate for developing high-performance materials with specific properties such as thermal resistance and chemical inertness.

From a synthetic chemistry perspective, the tert-butyldiphenylsilyl group is particularly useful because it can be selectively removed under controlled conditions without affecting other parts of the molecule. This selectivity is crucial in multi-step syntheses where multiple functional groups are present. The oxy group further enhances this utility by providing a site for nucleophilic substitution reactions, allowing for the introduction of various pharmacophores.

In conclusion, the compound with CAS No. 127047-71-6, known as 3-((Tert-Butyldiphenylsilyl)Oxy)Propan-1-Ol, represents a significant advancement in organosilicon chemistry with broad applications in pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable tool for chemists working on drug discovery and material development. As research continues to uncover new applications for this compound, its importance is likely to grow even further.